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Compound of Interest

Compound Name:
Methyl 2-(2-chlorophenyl)-2-

oxoacetate

Cat. No.: B1250044 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 2-(2-chlorophenyl)-2-
oxoacetate, a key chemical intermediate in the synthesis of the antiplatelet drug, clopidogrel.

This document details its chemical and physical properties, commercial suppliers, a detailed

synthesis protocol, and its crucial role in the development of antithrombotic therapies.

Chemical and Physical Properties
Methyl 2-(2-chlorophenyl)-2-oxoacetate, with the CAS number 34966-49-9, is a crucial

organic compound in pharmaceutical synthesis.[1] Its molecular formula is C₉H₇ClO₃, and it

has a molecular weight of approximately 198.60 g/mol .[2] This compound typically presents as

a liquid.[1]

Table 1: Physical and Chemical Properties
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Property Value Source

CAS Number 34966-49-9 [1][2]

Molecular Formula C₉H₇ClO₃ [2]

Molecular Weight 198.60 g/mol [2]

Physical Form Liquid [1]

Flash Point 126.5 ± 21.6 °C [1]

Purity (Typical) ≥97% - 98% [1][3]

Storage Temperature Room Temperature [1]

Commercial Suppliers
Methyl 2-(2-chlorophenyl)-2-oxoacetate is available from several commercial chemical

suppliers. Researchers and drug development professionals can source this intermediate from

the following reputable vendors.

Table 2: Commercial Suppliers

Supplier Purity Notes

Sigma-Aldrich 98%

Available under the

ChemScene LLC (Preferred

Partner) brand.[1]

BLDpharm - -

Guidechem 98%
Available from various listed

suppliers.

Chemicea Pharma - Available via custom synthesis.

VWR min 97% -[3]

Synthesis of Methyl 2-(2-chlorophenyl)-2-oxoacetate
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The synthesis of Methyl 2-(2-chlorophenyl)-2-oxoacetate is a critical step in the production of

clopidogrel.[4] While specific, detailed protocols are often proprietary, a common and effective

method is the Friedel-Crafts acylation of chlorobenzene.

Experimental Protocol: Friedel-Crafts Acylation
This protocol describes a plausible method for the synthesis of Methyl 2-(2-chlorophenyl)-2-
oxoacetate based on the well-established Friedel-Crafts acylation reaction.

Materials:

Chlorobenzene

Methyl oxalyl chloride

Anhydrous aluminum chloride (AlCl₃)

Anhydrous dichloromethane (DCM)

Hydrochloric acid (HCl), 1M solution

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Addition funnel

Magnetic stirrer

Ice bath

Separatory funnel

Rotary evaporator
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Procedure:

Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen

or argon), suspend anhydrous aluminum chloride in anhydrous dichloromethane. Cool the

mixture in an ice bath with stirring.

Acyl Chloride Addition: Slowly add methyl oxalyl chloride to the cooled suspension via an

addition funnel. Maintain the temperature below 5°C during the addition.

Aromatic Substrate Addition: After the addition of methyl oxalyl chloride is complete, slowly

add chlorobenzene to the reaction mixture, again ensuring the temperature remains below

5°C.

Reaction: Allow the reaction to stir at 0-5°C for several hours, monitoring the progress by

thin-layer chromatography (TLC).

Quenching: Once the reaction is complete, carefully quench the reaction by slowly pouring

the mixture over crushed ice and 1M HCl.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and

extract the aqueous layer with dichloromethane. Combine the organic layers.

Washing: Wash the combined organic layers with 1M HCl, followed by saturated sodium

bicarbonate solution, and finally with brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate. Filter the drying agent and concentrate the filtrate using a rotary evaporator

to yield the crude product.

Purification: Purify the crude Methyl 2-(2-chlorophenyl)-2-oxoacetate by vacuum

distillation or column chromatography on silica gel.

Synthesis Workflow Diagram
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Synthesis Workflow of Methyl 2-(2-chlorophenyl)-2-oxoacetate
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Caption: Synthesis workflow for Methyl 2-(2-chlorophenyl)-2-oxoacetate.

Analytical Data
Comprehensive analytical data is essential for confirming the identity and purity of Methyl 2-(2-
chlorophenyl)-2-oxoacetate. Below are the expected spectral characteristics.

Table 3: Predicted Analytical Data
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Technique Expected Observations

¹H NMR
Aromatic protons (multiplet, ~7.2-7.8 ppm),

Methyl protons (singlet, ~3.9 ppm).

¹³C NMR

Carbonyl carbons (~160-190 ppm), Aromatic

carbons (~125-135 ppm), Methyl carbon (~53

ppm).

Mass Spec (EI)

Molecular ion peak (m/z ~198/200 due to ³⁵Cl/

³⁷Cl isotopes). Common fragments would

include loss of the methoxy group (-OCH₃, m/z

~31) and the carbonyl group (-CO, m/z ~28).

Infrared (IR)

Strong C=O stretching vibrations for the ketone

and ester (~1680-1750 cm⁻¹), C-O stretching

(~1000-1300 cm⁻¹), and aromatic C-H and C=C

bands. An FTIR spectrum is available on

PubChem.[2]

Role in Drug Development: Clopidogrel Synthesis
and Mechanism of Action
Methyl 2-(2-chlorophenyl)-2-oxoacetate is a pivotal intermediate in the multi-step synthesis

of clopidogrel, a prodrug that requires in vivo metabolism to its active form. The active

metabolite of clopidogrel is an irreversible inhibitor of the P2Y₁₂ subtype of ADP receptor on

platelets.

Clopidogrel Synthesis Pathway
The synthesis of clopidogrel from Methyl 2-(2-chlorophenyl)-2-oxoacetate involves several

key transformations, including reduction of the keto group to a hydroxyl group, followed by

esterification and subsequent reaction with 4,5,6,7-tetrahydrothieno[3,2-c]pyridine.

P2Y₁₂ Receptor Signaling Pathway
The therapeutic effect of clopidogrel is achieved through the modulation of the P2Y₁₂ receptor

signaling pathway, which plays a central role in platelet activation and aggregation.
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P2Y₁₂ Receptor Signaling Pathway and Clopidogrel Inhibition
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Caption: P2Y₁₂ receptor signaling pathway and its inhibition by clopidogrel's active metabolite.
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By irreversibly binding to the P2Y₁₂ receptor, the active metabolite of clopidogrel prevents ADP

from binding and initiating the signaling cascade that leads to platelet activation and

aggregation. This mechanism is fundamental to the antithrombotic effects of clopidogrel in

preventing cardiovascular events.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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